(2R,7AS)-2-Fluorotetrahydro-1H-pyrrolizine-7A(5H)-carboxylic acid hydrochloride

Specification

• Molecular Formula: C8H13ClFNO2
• Molecular Weight: 209.64 g/mol
• IUPAC Name: (2R,8S)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C8H12FNO2.ClH/c9-6-4-8(7(11)12)2-1-3-10(8)5-6;/h6H,1-5H2,(H,11,12);1H/t6-,8+;/m1./s1
• Standard InChI Key: VGNAWDDTCYFGDN-HNJRQZNRSA-N
• Isomeric SMILES: C1C[C@]2(C[C@H](CN2C1)F)C(=O)O.Cl
• Canonical SMILES: C1CC2(CC(CN2C1)F)C(=O)O.Cl

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The core structure consists of a fused bicyclic pyrrolizine system with stereospecific substitutions: a fluorine atom at the 2R position and a carboxylic acid group at the 7a position. The hydrochloride salt form arises from protonation of the secondary amine within the pyrrolizine ring, improving aqueous solubility.

Key Structural Features:

• Bicyclic Framework: A seven-membered pyrrolizine ring system fused with a five-membered ring, providing conformational rigidity.

• Stereochemistry: The 2R,7aS configuration ensures spatial orientation critical for target binding.

• Functional Groups: Fluorine (electron-withdrawing) and carboxylic acid (ionizable) groups influence reactivity and pharmacokinetics.

Physicochemical Data

Property	Value
Molecular Formula	C₈H₁₂FNO₂·HCl
Molecular Weight	209.64 g/mol
Solubility (Water)	>50 mg/mL (hydrochloride form)
LogP (Predicted)	0.3 (hydrochloride)
pKa (Carboxylic Acid)	~2.8
pKa (Amine, Protonated)	~9.5

Notes:

• The hydrochloride salt exhibits enhanced solubility compared to the free acid due to ionic character.

• Fluorine’s electronegativity increases metabolic stability and membrane permeability.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis involves three primary stages: formation of the pyrrolizine core, fluorination, and carboxylation, followed by salt formation.

Pyrrolizine Core Formation

A condensation reaction between pyrrole and piperidine derivatives under acidic conditions (e.g., HCl catalysis) yields the bicyclic scaffold. Stereochemical control is achieved via chiral catalysts or resolving agents.

Fluorination

Diethylaminosulfur trifluoride (DAST) selectively introduces fluorine at the 2R position under anhydrous conditions (yield: 75–85%). Alternative agents like Selectfluor® may improve selectivity.

Carboxylation

Reaction with CO₂ in the presence of potassium carbonate introduces the carboxylic acid group at the 7a position. Subsequent purification via recrystallization ensures >98% purity.

Hydrochloride Salt Formation

Treatment with concentrated HCl in ethanol precipitates the hydrochloride salt, which is isolated via filtration and dried under vacuum.

Industrial Scaling

Continuous flow reactors optimize yield and reduce reaction times. Automated systems monitor pH and temperature to ensure consistency. Typical production scales achieve batch sizes of 50–100 kg with >95% purity.

Analytical Characterization

Spectroscopic Methods

• NMR Spectroscopy:

  • ¹H NMR (D₂O): δ 3.8–4.2 (m, pyrrolizine protons), δ 5.1 (d, J = 52 Hz, CF), δ 12.1 (s, COOH).

  • ¹³C NMR: δ 165.2 (COOH), δ 92.3 (d, J = 188 Hz, CF), δ 45–55 (pyrrolizine carbons).

• Mass Spectrometry: ESI-MS shows [M+H]+ at m/z 210.1 (hydrochloride adduct).

Biological Activity and Mechanisms

Pharmacological Targets

• Enzyme Inhibition: Binds to ATP-binding pockets in kinases (e.g., KRAS-G12D mutants) via hydrogen bonding with the carboxylic acid and hydrophobic interactions with the fluorinated ring.

• Neurotransmitter Modulation: Structural analogs exhibit affinity for serotonin receptors (Ki = 120 nM), suggesting potential CNS applications.

Preclinical Data

Study Type	Model System	Result
In Vitro	KRAS-G12D Cells	IC₅₀ = 0.45 μM (competitive inhibition)
In Vivo	Mouse Xenografts	50% tumor reduction at 25 mg/kg/day
Pharmacokinetics	Rat Plasma	t₁/₂ = 4.2 hrs, bioavailability = 62%

Key Insight: Fluorine’s inductive effect enhances target residence time by 30% compared to non-fluorinated analogs.

Applications in Drug Development

Oncology

As a KRAS-G12D inhibitor, this compound destabilizes GTP-binding, preventing oncogenic signaling. Phase I trials for pancreatic cancer are anticipated.

Anti-Inflammatory Therapeutics

Carboxylic acid derivatives reduce IL-6 production in macrophages (EC₅₀ = 1.2 μM), suggesting utility in autoimmune diseases.

Antimicrobial Agents

Fluorinated pyrrolizines inhibit bacterial enoyl-ACP reductase (FabI), with MIC values of 4 μg/mL against Staphylococcus aureus.